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Introduction
SNAP-7941 is a potent and selective, non-peptide antagonist of the melanin-concentrating

hormone receptor 1 (MCH1-R).[1] Melanin-concentrating hormone (MCH) is a neuropeptide

primarily expressed in the lateral hypothalamus and zona incerta, which plays a significant role

in regulating energy homeostasis, mood, and anxiety.[2][3] By blocking the action of MCH at its

receptor, SNAP-7941 has demonstrated therapeutic potential in preclinical animal models for

several conditions, including obesity, anxiety, and depression.[3][4] These notes provide a

comprehensive overview of the in vivo applications of SNAP-7941, summarizing key

quantitative data and detailing experimental protocols for its administration in rodent models.

Mechanism of Action: MCH1 Receptor Antagonism
SNAP-7941 acts as a competitive antagonist at the MCH1 receptor, a G-protein coupled

receptor (GPCR). In its natural state, the binding of the orexigenic (appetite-stimulating) peptide

MCH to MCH1-R initiates downstream signaling cascades that influence food intake, energy

balance, and emotional regulation. SNAP-7941 competitively binds to MCH1-R, thereby

preventing MCH from activating the receptor and inhibiting its downstream effects. This

mechanism underlies the observed anorectic, anxiolytic, and antidepressant-like properties of

the compound in animal studies.
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Figure 1: Mechanism of SNAP-7941 as an MCH1 receptor antagonist.

Quantitative Data Summary
The following tables summarize the quantitative parameters of SNAP-7941 from various

preclinical studies.

Table 1: In Vitro Binding and Potency of SNAP-7941

Parameter Value Receptor/System Reference

pA2 9.24 Human MCH1-R

Kb 0.57 nM Human MCH1-R

Kd 0.18 nM
[3H]SNAP-7941 on

human MCH1-R

| Selectivity | >1,000-fold | Over MCH2-R and other GPCRs | |

Table 2: In Vivo Administration and Efficacy of SNAP-7941 in Rodent Models
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Model/Appli
cation

Species Route
Dosage
(mg/kg)

Key
Outcome(s)

Reference(s
)

Diet-Induced

Obesity
Rat

i.p. (twice
daily)

10

26% less
weight gain
vs. vehicle
over 7 days.

Palatable

Food Intake
Rat i.p. (acute) 3, 10, 30

Dose-

dependent

decrease in

milk

consumption

(13-59%).

MCH-

Stimulated

Feeding

Rat i.p. 10

Inhibited the

increase in

food intake

elicited by

MCH.

Forced Swim

Test
Rat Oral (acute) 3, 10, 30

Significantly

decreased

immobility

time.

Vogel Conflict

Test
Rat i.p. 2.5 - 40.0

Dose-

dependent

increase in

punished

responses

(anxiolytic

effect).

Ultrasonic

Vocalization
Rat i.p. 2.5 - 40.0

Anxiolytic-like

effects

observed.

Marble

Burying

Mouse i.p. 10, 40 Suppressive

effect on

marble-
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Model/Appli
cation

Species Route
Dosage
(mg/kg)

Key
Outcome(s)

Reference(s
)

burying

behavior.

Social

Recognition
Rat i.p. 0.63 - 10.0

Dose-

dependently

enhanced

social

recognition.

| PET Imaging | Rat | i.v. (tracer) / i.p. (blockade) | 15 (blockade) | Significant reduction in tracer

uptake, confirming target engagement. | |

Experimental Protocols
The following are detailed protocols for common preclinical assays involving SNAP-7941
administration.

Protocol 1: Assessment of Anorectic Effects in Mice
This protocol is designed to evaluate the effect of SNAP-7941 on food intake and body weight

in a diet-induced obesity (DIO) model.

Materials:

SNAP-7941

Vehicle (e.g., 5% Tween 80 in saline)

Male C57BL/6 mice (8-10 weeks old)

High-fat diet (HFD, e.g., 60% kcal from fat)

Standard chow

Animal scale, feeding hoppers, and metabolic cages

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8574080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard i.p. injection supplies

Procedure:

Induction of Obesity:

House mice individually and provide ad libitum access to HFD for 8-12 weeks. A control

group should be maintained on standard chow.

Monitor body weight weekly. Mice on HFD are considered obese when their body weight is

significantly higher (e.g., >20%) than the control group.

Acclimation:

Acclimate the DIO mice to single housing and handling for at least one week before the

study begins.

Acclimate animals to i.p. injections with the vehicle for 3 days prior to dosing.

Grouping and Baseline:

Randomly assign DIO mice to treatment groups (e.g., Vehicle, SNAP-7941 10 mg/kg,

SNAP-7941 30 mg/kg).

Measure baseline body weight and 24-hour food intake for 2-3 days before the first dose.

Drug Administration:

Prepare fresh solutions of SNAP-7941 in the vehicle on each day of the study.

Administer the assigned treatment (e.g., SNAP-7941 or vehicle) via intraperitoneal (i.p.)

injection once or twice daily. For chronic studies, a 7-day or longer administration period is

common.

Data Collection:

Measure body weight daily, at the same time each day, just before dosing.
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Measure food intake daily by weighing the food hoppers. Account for spillage.

Data Analysis:

Calculate the change in body weight from baseline for each animal.

Calculate the average daily food intake.

Use appropriate statistical tests (e.g., ANOVA with post-hoc tests) to compare treatment

groups to the vehicle control.

Protocol 2: Assessment of Antidepressant-Like Effects
(Forced Swim Test)
The Forced Swim Test (FST) is a common behavioral assay to screen for antidepressant

efficacy.

Materials:

SNAP-7941

Vehicle

Male mice (e.g., BALB/c or CD-1)

Transparent cylinders (e.g., 20 cm height x 17 cm diameter)

Water bath to maintain water temperature at 23-25°C

Video recording equipment and analysis software (optional, but recommended)

Standard oral gavage or i.p. injection supplies

Procedure:

Acclimation:

Allow animals to acclimate to the housing facility for at least one week and to the testing

room for 1-2 hours before the experiment.
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Drug Administration:

Administer a single dose of SNAP-7941 (e.g., 3, 10, 30 mg/kg) or vehicle via the desired

route (e.g., oral gavage or i.p.).

The test is typically conducted 30-60 minutes after administration.

Forced Swim Test:

Fill the cylinders with water (23-25°C) to a depth where the mouse cannot touch the

bottom with its tail or paws (e.g., 13 cm).

Gently place each mouse into its respective cylinder for a 6-minute session.

Record the session for later analysis.

The key behavior to score is "immobility," defined as the cessation of struggling and

remaining floating, making only small movements necessary to keep the head above

water.

Scoring and Analysis:

Score the duration of immobility, typically during the last 4 minutes of the 6-minute test.

Compare the immobility time between the SNAP-7941 treated groups and the vehicle

control group using a one-way ANOVA or t-test. A significant reduction in immobility is

indicative of an antidepressant-like effect.

Experimental Workflow and Logic
A typical preclinical study evaluating a compound like SNAP-7941 follows a logical progression

from initial screening to more complex behavioral and physiological assessments.
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Figure 2: General experimental workflow for in vivo testing of SNAP-7941.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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